2-Keto-3-(methyl-13C)-butyric acid-4-13C sodium salt

• IUPAC Name: sodium;3-(113C)methyl-2-oxo(413C)butanoate
• InChI: InChI=1S/C5H8O3.Na/c1-3(2)4(6)5(7)8;/h3H,1-2H3,(H,7,8);/q;+1/p-1/i1+1,2+1
• InChI Key: WIQBZDCJCRFGKA-AWQJXPNKSA-M
• Canonical SMILES: CC(C)C(=O)C(=O)[O-].[Na+]
• Isomeric SMILES: [13CH3]C([13CH3])C(=O)C(=O)[O-].[Na+]
• Molecular Formula: C5H7NaO3
• Molecular Weight: 140.08 g/mol

Description

2-Keto-3-(methyl-13C)-butyric acid-4-13C sodium salt, also known as 2KMBA-4-13C, is a compound that has been used in scientific research and laboratory experiments for its various biochemical and physiological effects. It is a sodium salt of 2-Keto-3-(methyl-13C)-butyric acid and has been used to study the metabolic pathways of ketone bodies. It is also of interest to researchers studying the mechanisms of action of ketone bodies on the body and the effects of ketone bodies on physiological processes.

Scientific Research Applications

NMR Spectroscopy in Chemistry

2-Keto-3-(methyl-13C)-butyric acid-4-13C sodium salt is utilized in nuclear magnetic resonance (NMR) spectroscopy, particularly in the study of keto and enol forms of organic compounds. For instance, Buldain, Santos, and Frydman (1985) examined the ^13C resonances of different forms of oxaloacetic acid, highlighting the importance of this compound in understanding the chemical behavior of keto and enol forms in various solutions (Buldain, Santos, & Frydman, 1985).

Isotopic Labeling in Biochemistry

This compound plays a significant role in the field of isotopic labeling. Yuan and Ajami (1984) described the synthesis of various alpha-ketoacids, including 2-Keto-3-(methyl-13C)-butyric acid-4-13C sodium salt, for use in biochemical studies. This research has contributed to a deeper understanding of biochemical pathways and molecular structures (Yuan & Ajami, 1984).

Protein Structural Analysis

In protein structural analysis, specifically in NMR spectroscopy of proteins, this compound is used for labeling amino acids. Kerfah et al. (2015) developed methods for specific isotopic labeling of methyl groups in proteins using similar compounds, which assists in structural characterizations of complex proteins (Kerfah et al., 2015).

Organic Synthesis and Reaction Studies

The compound is also relevant in organic synthesis and reaction studies. Chapman, Phillips, and Ward (1985) investigated the reactions of β-keto esters, closely related to 2-Keto-3-(methyl-13C)-butyric acid, with various compounds, providing insights into the synthesis and mechanisms of organic reactions (Chapman, Phillips, & Ward, 1985).

Nutritional and Metabolic Research

In nutritional and metabolic research, isotopically labeled compounds similar to 2-Keto-3-(methyl-13C)-butyric acid are used to trace metabolic pathways. For example, Matthews et al. (1982) utilized similar compounds to measure human intracellular leucine tracer enrichment, providing insights into amino acid metabolism (Matthews et al., 1982).